Cas no 1353003-51-6 (1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)-1H-pyrazole)

• Product Name: 1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)-1H-pyrazole
• CAS No: 1353003-51-6
• MF: C₁₁H₁₆BF₃N₂O₂
• MW: 276.063153266907
• MDL: MFCD22572280
• CID: 2120704
• PubChem ID: 77230815
• Update Time: 2025-04-21

1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)-1H-pyrazole
• 1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)-5-(trifluoromethyl)-1H-pyrazole
• 1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)-1H-pyrazole
• 1-Methyl-5-(trifluoromethyl)-1H-pyrazole-4-boronic acid pinacol ester
• SCHEMBL15608823
• CS-0184119
• PB40374
• P19380
• 1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)pyrazole
• EN300-1425838
• PS-15548
• DA-11635
• SY326752
• Z2050051628
• 1353003-51-6
• MFCD22572280
• DEC00351
• 870-825-6

• MDL： MFCD22572280
• Inchi： 1S/C11H16BF3N2O2/c1-9(2)10(3,4)19-12(18-9)7-6-16-17(5)8(7)11(13,14)15/h6H,1-5H3
• InChI Key： KUSMGLOVJALYFM-UHFFFAOYSA-N
• SMILES： FC(C1=C(B2OC(C)(C)C(C)(C)O2)C=NN1C)(F)F

Computed Properties

• Exact Mass: 276.1256924g/mol
• Monoisotopic Mass: 276.1256924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3Ų